Cas no 6554-10-5 (5’-O-Trityl Uridine)

5’-O-Trityl Uridine is a protected nucleoside derivative widely used in oligonucleotide synthesis. The trityl (Tr) group at the 5’-hydroxyl position serves as a temporary protecting group, enabling selective deprotection under mild acidic conditions while leaving other functional groups intact. This compound is particularly valuable in solid-phase synthesis, where its high solubility in organic solvents and stability under basic conditions facilitate efficient coupling reactions. The trityl group also allows for real-time monitoring of reaction progress via UV spectrophotometry due to its characteristic chromophore. Its compatibility with standard phosphoramidite chemistry makes it a reliable intermediate for constructing RNA and modified nucleic acid sequences with precision.
5’-O-Trityl Uridine structure
5’-O-Trityl Uridine structure
Product Name:5’-O-Trityl Uridine
CAS No:6554-10-5
MF:C28H26N2O6
MW:486.515847682953
MDL:MFCD00038051
CID:826440
PubChem ID:7568287
Update Time:2025-05-28

5’-O-Trityl Uridine Chemical and Physical Properties

Names and Identifiers

    • 5'-O-Trityluridine
    • 5’-O-Trityl Uridine
    • 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-((trityloxy)methyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
    • 5'-O-(TRIPHENYLMETHYL)-URIDINE
    • NSC 97038
    • 5'-Trityluridine
    • C28H26N2O6
    • 0049AC
    • AX8107348
    • 5 inverted exclamation mark -O-Trityl Uridine
    • 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(trityloxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
    • AKOS016008522
    • CHEMBL2403282
    • CS-0454578
    • 5'-O-Trityl Uridine
    • YQHCGMPQZCIQPS-VNSJUHMKSA-N
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(trityloxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-[(triphenylmethoxy)methyl]oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • AC-32249
    • SCHEMBL4085510
    • 1-[3,4-dihydroxy-5-(trityloxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • Uridine, 5'-O-(triphenylmethyl)-; Uridine, 5'-O-trityl- (6CI,7CI,8CI); 5'-O-(Triphenylmethyl)uridine; 5'-O-Triphenylmethyluridine; 5'-O-Trityluridine; NSC 97038
    • MFCD00038051
    • 6554-10-5
    • MDL: MFCD00038051
    • Inchi: 1S/C28H26N2O6/c31-23-16-17-30(27(34)29-23)26-25(33)24(32)22(36-26)18-35-28(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-17,22,24-26,32-33H,18H2,(H,29,31,34)
    • InChI Key: YQHCGMPQZCIQPS-UHFFFAOYSA-N
    • SMILES: OC1C(O)C(N2C(=O)NC(=O)C=C2)OC1COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 486.17900
  • Monoisotopic Mass: 486.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 754
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 108

Experimental Properties

  • Density: 1.355±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 207-208 ºC (ethyl acetate )
  • Solubility: Insuluble (4.7E-4 g/L) (25 ºC),
  • PSA: 113.78000
  • LogP: 2.16450

5’-O-Trityl Uridine Security Information

5’-O-Trityl Uridine Customs Data

  • HS CODE:29389090

5’-O-Trityl Uridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T890500-500mg
5’-O-Trityl Uridine
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$ 138.00 2023-09-05
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-((trityloxy)methyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
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¥1582.0 2021-09-08
abcr
AB177465-250 mg
5'-O-Trityluridine, 95%; .
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€137.20 2023-06-23
abcr
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€271.50 2023-06-23
TRC
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$ 104.00 2023-09-05
TRC
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